2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO4/c1-21-15-5-3-2-4-13(15)18-16(20)10-22-14-7-6-12(17)8-11(14)9-19/h2-8,19H,9-10H2,1H3,(H,18,20)
• InChI Key: WHWYFIVJSLDRCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)Cl)CO
• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol

Description

2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide, also known as GW501516, is a synthetic PPARδ agonist that has gained significant attention in the scientific community due to its potential applications in various fields. This compound was first synthesized in the 1990s and has since been studied extensively for its biochemical and physiological effects.

Mechanism of Action

2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway, which regulates various metabolic processes such as lipid metabolism and glucose uptake. This activation leads to an increase in fatty acid oxidation and glucose uptake, resulting in improved endurance and energy production.
Biochemical and Physiological Effects:
2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects, including increased endurance, improved lipid metabolism, and decreased inflammation. Studies have also shown that this compound can improve insulin sensitivity and reduce the risk of developing metabolic disorders such as obesity and type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide in lab experiments is its potent and specific activation of the PPARδ pathway, which allows for precise control of metabolic processes. However, one limitation is the potential for off-target effects and toxicity, which must be carefully monitored.

Future Directions

There are several future directions for research on 2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide, including its potential applications in cancer treatment and metabolic disorders. Additionally, further studies are needed to fully understand the mechanisms of action and potential side effects of this compound. Overall, 2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide has shown great promise in various fields and is a compound of interest for future research.

Scientific Research Applications

2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide has been studied for its potential applications in various fields such as sports performance enhancement, cancer treatment, and metabolic disorders. In sports, this compound has been shown to improve endurance and increase fat burning, making it a popular choice among athletes. In cancer treatment, 2-[4-chloro-2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide has been found to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential to treat metabolic disorders such as obesity and type 2 diabetes.